Cas no 2445791-47-7 (2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine)

• Product Name: 2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine
• CAS No: 2445791-47-7
• MF: C₈H₁₄FNO
• MW: 159.20126581192
• MDL: MFCD32692245
• CID: 5680212
• PubChem ID: 155821679
• Update Time: 2025-07-15

2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-39870223
• 2-[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]ethan-1-amine
• EN300-26678502
• 2445791-47-7
• 2-[(1r,4s)-1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]ethan-1-amine
• 2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine

• MDL： MFCD32692245
• Inchi： 1S/C8H14FNO/c9-5-8-3-7(4-8,1-2-10)6-11-8/h1-6,10H2
• InChI Key： RKNHEJGDARQUEQ-UHFFFAOYSA-N
• SMILES： FCC12CC(CCN)(CO1)C2

Computed Properties

• Exact Mass: 159.105942232g/mol
• Monoisotopic Mass: 159.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine

Introduction to 2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine (CAS No. 2445791-47-7)

2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine, identified by its CAS number 2445791-47-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amines, featuring a unique structural framework that includes a fluoromethyl group and an oxetane ring, making it a promising candidate for further exploration in drug discovery and development.

The structural complexity of 2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine arises from its bicyclic system, which consists of a six-membered oxygen-containing heterocycle linked to a five-membered bicyclic amine. The presence of a fluoromethyl substituent at the 2-position of the oxetane ring introduces additional electronic and steric effects that can influence the compound's biological activity and interactions with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug design, particularly those incorporating bicyclic structures. These structures often exhibit enhanced binding affinity and selectivity due to their rigid frameworks, which can mimic the conformational preferences of biological targets such as enzymes and receptors. The bicyclo2.1.1hexane moiety in this compound is particularly noteworthy, as it provides a stable core that can be modified to explore various pharmacophores.

The fluoromethyl group is a well-known pharmacophore in medicinal chemistry, known for its ability to modulate metabolic stability, lipophilicity, and binding interactions. The incorporation of this group into 2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine suggests potential applications in the design of drugs with improved pharmacokinetic profiles. For instance, fluorine atoms can enhance the metabolic stability of drug candidates by resisting nucleophilic attack, while also increasing lipophilicity, which can improve oral bioavailability.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. The fluoromethyl group has been successfully incorporated into various anticancer agents, where it plays a crucial role in enhancing target specificity and therapeutic efficacy. Given the structural features of 2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine, it is plausible that this compound could exhibit similar properties, making it a valuable candidate for further investigation in cancer therapy.

The oxetane ring in 2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine adds another layer of complexity to its potential biological activity. Oxetane rings are known to be versatile pharmacophores, capable of forming stable hydrogen bonds and hydrophobic interactions with biological targets. This structural feature makes them attractive for drug design, as they can improve binding affinity and selectivity without significantly increasing molecular weight.

In addition to its structural features, the amine group at the 4-position of the bicyclic system provides a site for further functionalization. Amines are common pharmacophores in drug design, often serving as hydrogen bond donors or acceptors that enhance interactions with biological targets. The presence of this amine group suggests that 2-1-(fluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-am ine could be further modified to explore various therapeutic pathways.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting experimental studies. These computational methods can be particularly useful for exploring the potential of complex molecules like 2 - ¹ ( fluoro methyl ) - ² - o x ab i c y c lo ² . ¹ . ¹ h e x an - ⁴ - y l e t han - ¹ - am ine (CAS No. 2445791477). By leveraging molecular modeling and virtual screening techniques, researchers can identify promising derivatives and optimize their structures for improved biological activity.

The synthesis of 2 - ¹ ( fluoro methyl ) - ² - o x ab i c y c lo ² . ¹ . ¹ h e x an - ⁴ - y l e t han - ¹ - am ine presents unique challenges due to its complex structural framework. However, recent developments in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in building complex cyclic systems like those found in this compound.

The potential applications of 2 - ¹ ( fluoro methyl ) - ² - o x ab i c y c lo ² . ¹ . ¹ h e x an - ⁴ - y l e t han - ¹ - am ine extend beyond oncology research. This compound could also be explored for its potential in treating neurological disorders, infectious diseases, and other therapeutic areas where novel scaffolds are needed to overcome existing challenges in drug development.

In conclusion,cas no2445791477 represents a structurally intriguing compound with significant potential in pharmaceutical research。 Its unique combination of features—including the fluoromethyl, oxetane ring,and amine group—makes it a promising candidate for further exploration。 As our understanding of drug design continues to evolve， compounds like this will play an increasingly important role in developing next-generation therapeutics。